64-86-8

Colchicine

In Stock

• CAS RN:
• 64-86-8

• Formula:
• C22H25NO6

• InChI:
• InChI=1S/C22H25NO6/c1-12(24)23-16-8-6-13-10-19(27-3)21(28-4)22(29-5)20(13)14-7-9-18(26-2)17(25)11-15(14)16/h7,9-11,16H,6,8H2,1-5H3,(H,23,24)

• InChIKey:
• IAKHMKGGTNLKSZ-INIZCTEOSA-N

• Colchicine is an inhibitor of microtubule polymerization (IC50 = 3.2 μM) that binds to tubulin, which disrupts spindle formation during mitosis. It inhibits growth of MCF-7 human breast carcinoma cells with an IC50 value of 13 nM. Colchicine has anti-inflammatory activity, inhibiting neutrophil motility and activity when used at a dose of 5 μmol/kg in a mouse model of gout and preventing the deposition of uric acid.
  It is a tubulin polymerisation inhibitor, a potent antimitotic, an anti-inflammatory agent and an antifibrogenic. Alkaloid, from the plant Colchicum speciosum, Liliaceae.
  It has an antimitotic activity: it binds to one tubulin end and prevents its polymerisation, it causes disappearence of the mitotic spindle and blocks the cell in mitosis. It has an anti-inflammatory activity: It inhibits IL-1 production by peripheral blood mon...

Conquinamine

In Stock

• CAS RN:
• 464-86-8

• Formula:
• C19H24N2O2

• InChI:
• InChI=1S/C19H24N2O2/c1-2-13-12-21-9-7-14(13)11-17(21)19-18(22,8-10-23-19)15-5-3-4-6-16(15)20-19/h2-6,13-14,17,20,22H,1,7-12H2

• InChIKey:
• ALNKTVLUDWIWIH-JCTKKGROSA-N

• Quinamine is a natural product found in Cinchona calisaya, Cinchona pubescens, and Ciliosemina pedunculata with data available.

Bordeaux E

• CAS RN:
• 5864-86-8

• Formula:
• C20H14N2NaO4S+

• InChI:
• InChI=1S/C20H14N2O4S.Na/c23-19-11-8-14-12-15(27(24,25)26)9-10-17(14)20(19)22-21-18-7-3-5-13-4-1-2-6-16(13)18;/h1-12,23H,(H,24,25,26);/q;+1

• InChIKey:
• XXLYOUURXVUMTG-UHFFFAOYSA-N

• Bordeaux E is a useful research compound. Its molecular formula is C20H14N2NaO4S+ and its molecular weight is 401.4 g/mol. The purity is usually 95%.

2,2-Diphenylpropane-1,3-diol

Usually In Stock

• CAS RN:
• 5464-86-8

• Formula:
• C15H16O2

• InChI:
• InChI=1S/C15H16O2/c16-11-15(12-17,13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,16-17H,11-12H2

• InChIKey:
• NDYJEAUUNHDJMC-UHFFFAOYSA-N

• 2,2-Diphenylpropane-1,3-diol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.

1,3-Benzodioxole-5-acetic acid, ethyl ester

In Stock

• CAS RN:
• 26664-86-8

• Formula:
• C11H12O4

• InChI:
• InChI=1S/C11H12O4/c1-2-13-11(12)6-8-3-4-9-10(5-8)15-7-14-9/h3-5H,2,6-7H2,1H3

• InChIKey:
• AAPLOOSRPPYKGO-UHFFFAOYSA-N

• 1,3-Benzodioxole-5-acetic acid, ethyl ester is a useful research compound. Its molecular formula is C11H12O4 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

2-Bromo-4-(4-chlorophenyl)thiazole

In Stock

• CAS RN:
• 39564-86-8

• Formula:
• C9H5BrClNS

• InChI:
• InChI=1S/C9H5BrClNS/c10-9-12-8(5-13-9)6-1-3-7(11)4-2-6/h1-5H

• InChIKey:
• QBRGRSYZRUCWNH-UHFFFAOYSA-N

• 2-Bromo-4-(4-chlorophenyl)thiazole is a useful research compound. Its molecular formula is C9H5BrClNS and its molecular weight is 274.57 g/mol. The purity is usually 95%.

2-Amino-3-ethoxypyrazine

In Stock

• CAS RN:
• 89464-86-8

• Formula:
• C6H9N3O

• InChI:
• InChI=1S/C6H9N3O/c1-2-10-6-5(7)8-3-4-9-6/h3-4H,2H2,1H3,(H2,7,8)

• InChIKey:
• ZULCYKWRRGZJJR-UHFFFAOYSA-N

• 2-Amino-3-ethoxypyrazine is a useful research compound. Its molecular formula is C6H9N3O and its molecular weight is 139.16 g/mol. The purity is usually 95%.

2-(6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid

In Stock

• CAS RN:
• 869464-86-8

• Formula:
• C10H8N2O6

• InChI:
• InChI=1S/C10H8N2O6/c13-9-5-18-8-2-1-6(12(16)17)3-7(8)11(9)4-10(14)15/h1-3H,4-5H2,(H,14,15)

• InChIKey:
• BKZJXMCGQRZVLP-UHFFFAOYSA-N

• 2-(6-nitro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid is a useful research compound. Its molecular formula is C10H8N2O6 and its molecular weight is 252.18 g/mol. The purity is usually 95%.

3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one

• CAS RN:
• 330564-86-8

• Formula:
• C19H19NO3

• InChI:
• InChI=1S/C19H19NO3/c1-12(2)13-7-9-14(10-8-13)17(21)11-19(23)15-5-3-4-6-16(15)20-18(19)22/h3-10,12,23H,11H2,1-2H3,(H,20,22)

• InChIKey:
• RPDSJMGTMYGAKT-UHFFFAOYSA-N

• 3-hydroxy-3-[2-(4-isopropylphenyl)-2-oxoethyl]-1,3-dihydro-2H-indol-2-one is a useful research compound. Its molecular formula is C19H19NO3 and its molecular weight is 309.4g/mol. The purity is usually 95%.

4-(3-Methylpyrazin-2-yl)morpholine

In Stock

• CAS RN:
• 704864-86-8

• Formula:
• C9H13N3O

• InChI:
• InChI=1S/C9H13N3O/c1-8-9(11-3-2-10-8)12-4-6-13-7-5-12/h2-3H,4-7H2,1H3

• InChIKey:
• HQFZUXDIKLRNKL-UHFFFAOYSA-N

• 4-(3-Methylpyrazin-2-yl)morpholine is a useful research compound. Its molecular formula is C9H13N3O and its molecular weight is 179.223. The purity is usually 95%.

2',4'-Dichloro-3,3-dimethylbutyrophenone

In Stock

• CAS RN:
• 898764-86-8

• Formula:
• C12H14Cl2O

• InChI:
• InChI=1S/C12H14Cl2O/c1-12(2,3)7-11(15)9-5-4-8(13)6-10(9)14/h4-6H,7H2,1-3H3

• InChIKey:
• QIDAAQJJATXHQS-UHFFFAOYSA-N

• 2',4'-Dichloro-3,3-dimethylbutyrophenone is a useful research compound. Its molecular formula is C12H14Cl2O and its molecular weight is 245.14 g/mol. The purity is usually 95%.

Dfmti

Usually In Stock

• CAS RN:
• 864864-86-8

• Formula:
• C20H18F2N4O

• InChI:
• InChI=1S/C20H18F2N4O/c1-11(2)25-10-14-8-13(4-6-16(14)20(25)27)19-12(3)26(24-23-19)18-7-5-15(21)9-17(18)22/h4-9,11H,10H2,1-3H3

• InChIKey:
• KKZVYGIANGOHBS-UHFFFAOYSA-N

• MK-5435 is an allosteric negative modulator of mGluR1 receptors. This synthetic compound demonstrates high potency and selective antagonistic activities towards the receptor with IC50 values of 4.3 ­+ 1.3 nM1.

6-(2-Furyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 1190264-86-8

• Formula:
• C12H13N5O2S

• InChI:
• InChI=1S/C12H13N5O2S/c1-2-9(19-5-1)11-15-17-10(13-14-12(17)20-11)8-16-3-6-18-7-4-16/h1-2,5H,3-4,6-8H2

• InChIKey:
• OIIJUXAJJVCCSR-UHFFFAOYSA-N

• 6-(2-Furyl)-3-(4-morpholinylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C12H13N5O2S and its molecular weight is 291.33g/mol. The purity is usually 95%.

2-[1-({1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]-N-[(2,4-dichlorophenyl)methyl]acetamide

In Stock

• CAS RN:
• 2549064-86-8

• Formula:
• C27H21Cl3N6O3

• InChI:
• InChI=1S/C27H21Cl3N6O3/c28-19-8-5-17(6-9-19)13-34-14-21(32-33-34)15-35-24-4-2-1-3-22(24)26(38)36(27(35)39)16-25(37)31-12-18-7-10-20(29)11-23(18)30/h1-11,14H,12-13,15-16H2,(H,31,37)

• InChIKey:
• MDOUIJXWVQHPKR-UHFFFAOYSA-N

• 2-[1-({1-[(4-chlorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methyl)-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl]-N-[(2,4-dichlorophenyl)methyl]acetamide is a useful research compound. Its molecular formula is C27H21Cl3N6O3 and its molecular weight is 583.8 g/mol. The purity is usually 95%.

Methyl 3-bromo-5-cyano-4-methoxyphenylacetate

In Stock

• CAS RN:
• 1807164-86-8

• Formula:
• C11H10BrNO3

• InChI:
• InChI=1S/C11H10BrNO3/c1-15-10(14)5-7-3-8(6-13)11(16-2)9(12)4-7/h3-4H,5H2,1-2H3

• InChIKey:
• WHDLMLCEWZYXRQ-UHFFFAOYSA-N

• Methyl 3-bromo-5-cyano-4-methoxyphenylacetate is a useful research compound. Its molecular formula is C11H10BrNO3 and its molecular weight is 284.11 g/mol. The purity is usually 95%.

tert-Butyl 4-(1-methyl-6-oxo-1,6-dihydro-4-pyridazinyl)-1-piperazinecarboxylate

In Stock

• CAS RN:
• 2206264-86-8

• Formula:
• C14H22N4O3

• InChI:
• InChI=1S/C14H22N4O3/c1-14(2,3)21-13(20)18-7-5-17(6-8-18)11-9-12(19)16(4)15-10-11/h9-10H,5-8H2,1-4H3

• InChIKey:
• XDTHGJGAZUSQGB-UHFFFAOYSA-N

• Tert-Butyl 4-(1-methyl-6-oxo-1,6-dihydro-4-pyridazinyl)-1-piperazinecarboxylate is a useful research compound. Its molecular formula is C14H22N4O3 and its molecular weight is 294.35 g/mol. The purity is usually 95%.

4-(4-Ethoxybenzoyl)-2-methylpyridine

In Stock

• CAS RN:
• 1187164-86-8

• Formula:
• C15H15NO2

• InChI:
• InChI=1S/C15H15NO2/c1-3-18-14-6-4-12(5-7-14)15(17)13-8-9-16-11(2)10-13/h4-10H,3H2,1-2H3

• InChIKey:
• NXKIXFMQVJXSQK-UHFFFAOYSA-N

• 4-(4-Ethoxybenzoyl)-2-methylpyridine is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.

2-Chloro-4-[(E)-2-[3-(2,2,2-trifluoroethoxy)phenyl]ethenyl]pyridine-3-carbonitrile

Usually In Stock

• CAS RN:
• 2094964-86-8

• Formula:
• C16H10ClF3N2O

• InChI:
• InChI=1S/C16H10ClF3N2O/c17-15-14(9-21)12(6-7-22-15)5-4-11-2-1-3-13(8-11)23-10-16(18,19)20/h1-8H,10H2/b5-4+

• InChIKey:
• LPPGNVXKBJBENK-UHFFFAOYSA-N

• 2-Chloro-4-[(E)-2-[3-(2,2,2-trifluoroethoxy)phenyl]ethenyl]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C16H10ClF3N2O and its molecular weight is 338.71. The purity is usually 95%.